Cas no 122690-65-7 (Carbamic acid,N-1,3-butadien-1-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid,N-1,3-butadien-1-yl-, 1,1-dimethylethyl ester
• CAS No: 122690-65-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 104546
• PubChem ID: 22897234
• Update Time: 2025-04-18

Carbamic acid,N-1,3-butadien-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-1,3-butadien-1-yl-, 1,1-dimethylethyl ester
• Carbamic acid, 1,3-butadienyl-, 1,1-dimethylethyl ester (9CI)
• DKBQOIAVVRJJJL-UHFFFAOYSA-N
• 122690-65-7
• 1-(tert.-butyloxycarbonylamino)-1,3-butadiene
• Tert-butyl N-buta-1,3-dienylcarbamate

• Inchi： 1S/C9H15NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5-7H,1H2,2-4H3,(H,10,11)
• InChI Key： DKBQOIAVVRJJJL-UHFFFAOYSA-N
• SMILES： O(C(NC=CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 169.11035
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives